Cas no 30825-34-4 ((2R,3S)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one)

• Product Name: (2R,3S)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• CAS No: 30825-34-4
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• MDL: MFCD23843786
• CID: 303975
• PubChem ID: 6544478
• Update Time: 2025-04-19

(2R,3S)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• 1,5-Benzothiazepin-4(5H)-one,2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-, trans- (9CI)
• 3-AMINO-5-(TRIFLUOROMETHYL)BENZONITRILE
• 3-Amino-5-trifluoromethylbenzonitrile
• 3-AMino-5-cyanobenzotrifluoride
• (2R,3S)-3-hydroxy-2-(4-methoxyphenyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one
• 30825-34-4
• 132830-17-2
• trans-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• F15960
• SCHEMBL7348790
• AKOS016011337
• AT23455
• MFCD23843786
• CIS-(+)-HYDROXY LACTUM
• LHBHZALHFIQJGJ-HUUCEWRRSA-N

• MDL： MFCD23843786
• Inchi： 1S/C16H15NO3S/c1-20-11-8-6-10(7-9-11)15-14(18)16(19)17-12-4-2-3-5-13(12)21-15/h2-9,14-15,18H,1H3,(H,17,19)/t14-,15-/m1/s1
• InChI Key： LHBHZALHFIQJGJ-HUUCEWRRSA-N
• SMILES： S1C2C=CC=CC=2NC([C@@H]([C@H]1C1C=CC(=CC=1)OC)O)=O

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.316 °C at 760 mmHg
• Flash Point: 122.726 °C
• Refractive Index: 1.5
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• PSA: 49.81000
• LogP: 2.74048

(2R,3S)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature